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Compound of Interest

Compound Name: 4-Benzylbenzenesulfonamide

Cat. No.: B074311 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical identifiers and synthetic methodologies related to

4-Benzylbenzenesulfonamide. Initial database searches indicate that the specific isomeric

structure of 4-Benzylbenzenesulfonamide, where a benzyl group is directly attached to the

4th position of the benzene ring of a benzenesulfonamide moiety, is not readily indexed with a

unique CAS number or other standard chemical identifiers in major public databases. Searches

predominantly yield data for isomers where the benzyl group is located on the nitrogen atom of

the sulfonamide group or the amino group of a related structure.

This guide will provide a detailed overview of the chemical identifiers for these closely related,

and often confused, compounds. Furthermore, it will present an experimental protocol for the

synthesis of a representative N-benzylated sulfonamide, offering valuable insights into the

synthetic routes for this class of compounds.

Chemical Identifiers of Related
Benzylbenzenesulfonamide Isomers
Due to the limited availability of data for 4-Benzylbenzenesulfonamide, the following table

summarizes the chemical identifiers for two common, structurally related isomers. It is crucial

for researchers to distinguish between these isomers to ensure the correct compounds are

used in their studies.
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Identifier
4-Amino-N-benzylbenzene-
1-sulfonamide

4-
((Phenylmethyl)amino)ben
zenesulfonamide

CAS Number 1709-54-2[1] 104-22-3[2]

PubChem CID 66909[1] 2755709[2]

IUPAC Name
4-amino-N-

benzylbenzenesulfonamide[1]

4-

(benzylamino)benzenesulfona

mide[2]

SMILES
C1=CC=C(C=C1)CNS(=O)

(=O)C2=CC=C(C=C2)N[1]

C1=CC=C(C=C1)CNC2=CC=

C(C=C2)S(=O)(=O)N[2]

InChI

InChI=1S/C13H14N2O2S/c14-

12-6-8-13(9-7-12)18(16,17)15-

10-11-4-2-1-3-5-11/h1-

9,15H,10,14H2[1]

InChI=1S/C13H14N2O2S/c14-

18(16,17)13-8-6-12(7-9-13)15-

10-11-4-2-1-3-5-11/h1-

9,15H,10H2,(H2,14,16,17)[2]

InChIKey
ZHKXBELKPQXYEH-

UHFFFAOYSA-N[1]

HLIBJQGJVDHCNB-

UHFFFAOYSA-N[2]

Molecular Formula C13H14N2O2S[1] C13H14N2O2S[2]

Molecular Weight 262.33 g/mol [1] 262.33 g/mol [2]

Experimental Protocols: Synthesis of N-Benzyl-4-
methylbenzenesulfonamide
While a specific protocol for 4-Benzylbenzenesulfonamide is not available, the synthesis of

the related compound, N-benzyl-4-methylbenzenesulfonamide, provides a relevant and

detailed experimental methodology for the N-alkylation of sulfonamides. This procedure can be

adapted for the synthesis of other N-substituted sulfonamides.

Reaction: Synthesis of 4-methyl-N-(4-methylbenzyl)benzenesulfonamide[3]

Materials:

p-Toluenesulfonyl chloride
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4-Methylbenzylamine

Pyridine

Dichloromethane (degassed)

5 M HCl

Water

Procedure:

To a stirring mixture of 4-methylbenzylamine (0.75 ml, 5.90 mmol) and pyridine (0.48 ml,

5.90 mmol) in 10 ml of degassed dichloromethane, add p-toluenesulfonyl chloride (1.00 g,

5.25 mmol) dropwise under a nitrogen atmosphere.[3]

Stir the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere.[3]

Acidify the mixture with 5 M HCl and dilute with 15 ml of dichloromethane.[3]

Wash the organic phase with water.[3]

Combine the aqueous layers and back-extract with dichloromethane (10 ml).[3]

The resulting product can then be purified and characterized using standard laboratory

techniques.

Visualizing Synthetic Pathways
The following diagrams, generated using the DOT language, illustrate the general synthetic

workflow for the preparation of N-substituted benzenesulfonamides, which is a common theme

among the identified related compounds.
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Caption: General synthesis of N-substituted benzenesulfonamides.
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Caption: Experimental workflow for sulfonamide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-amino-N-benzylbenzene-1-sulfonamide | C13H14N2O2S | CID 66909 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4-((Phenylmethyl)amino)benzenesulfonamide | C13H14N2O2S | CID 2755709 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b074311?utm_src=pdf-body-img
https://www.benchchem.com/product/b074311?utm_src=pdf-body-img
https://www.benchchem.com/product/b074311?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-N-benzylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-amino-N-benzylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Phenylmethyl_amino_benzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Phenylmethyl_amino_benzenesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Crystal structure of 4-methyl-N-(4-methylbenzyl)benzenesulfonamide - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 4-Benzylbenzenesulfonamide and
Related Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074311#4-benzylbenzenesulfonamide-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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